Cas no 88944-88-1 (1H-Indazol-3-amine, 5-chloro-N-[3-(4-morpholinyl)propyl]-)

1H-Indazol-3-amine, 5-chloro-N-[3-(4-morpholinyl)propyl]- structure
88944-88-1 structure
Product Name:1H-Indazol-3-amine, 5-chloro-N-[3-(4-morpholinyl)propyl]-
CAS No:88944-88-1
MF:C14H19ClN4O
MW:294.779861688614
CID:618930
PubChem ID:20135831
Update Time:2025-04-19

1H-Indazol-3-amine, 5-chloro-N-[3-(4-morpholinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine, 5-chloro-N-[3-(4-morpholinyl)propyl]-
    • 5-chloro-N-(3-morpholin-4-ylpropyl)-1H-indazol-3-amine
    • 5-Chloro-N-[3-(morpholin-4-yl)propyl]-1H-indazol-3-amine
    • SCHEMBL10371673
    • 88944-88-1
    • DTXSID40602845
    • Inchi: 1S/C14H19ClN4O/c15-11-2-3-13-12(10-11)14(18-17-13)16-4-1-5-19-6-8-20-9-7-19/h2-3,10H,1,4-9H2,(H2,16,17,18)
    • InChI Key: JBNJCYCODJEFHJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(=NN2)NCCCN1CCOCC1

Computed Properties

  • Exact Mass: 294.1247389g/mol
  • Monoisotopic Mass: 294.1247389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 53.2Ų
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